Cas no 877648-92-5 (6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl 1-benzofuran-2-carboxylate)

• Product Name: 6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl 1-benzofuran-2-carboxylate
• CAS No: 877648-92-5
• MF: C₁₅H₁₃N₃O₄S
• MW: 331.346421957016
• CID: 6271149
• PubChem ID: 7253913
• Update Time: 2025-07-23

6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl 1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl 1-benzofuran-2-carboxylate
• (6-methyl-3-methylsulfanyl-5-oxo-1,2,4-triazin-4-yl)methyl 1-benzofuran-2-carboxylate
• (6-methyl-3-(methylthio)-5-oxo-1,2,4-triazin-4(5H)-yl)methyl benzofuran-2-carboxylate
• [6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-yl]methyl 1-benzofuran-2-carboxylate
• 877648-92-5
• AKOS024657012
• SR-01000021182-1
• SR-01000021182
• F2527-0137

• Inchi： 1S/C15H13N3O4S/c1-9-13(19)18(15(23-2)17-16-9)8-21-14(20)12-7-10-5-3-4-6-11(10)22-12/h3-7H,8H2,1-2H3
• InChI Key： NOUACKTVOMFMFC-UHFFFAOYSA-N
• SMILES： S(C)C1=NN=C(C)C(N1COC(C1=CC2C=CC=CC=2O1)=O)=O

Computed Properties

• Exact Mass: 331.06267708g/mol
• Monoisotopic Mass: 331.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl 1-benzofuran-2-carboxylate

Introduction to 6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl 1-benzofuran-2-carboxylate (CAS No. 877648-92-5) and Its Emerging Applications in Chemical Biology

6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl 1-benzofuran-2-carboxylate, identified by the CAS number 877648-92-5, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the triazine and benzofuran derivatives, classes of molecules known for their broad spectrum of biological activities. The presence of a methylsulfanyl group at the 3-position and a benzofuran-2-carboxylate moiety at the 4-position of the triazine ring introduces specific interactions with biological targets, making it a promising candidate for further investigation in drug discovery and therapeutic development.

The chemical structure of 6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl 1-benzofuran-2-carboxylate (CAS No. 877648-92-5) exhibits a high degree of functionalization, which is critical for modulating its biological properties. The triazine core serves as a scaffold that can be readily modified to enhance binding affinity and selectivity towards specific enzymes or receptors. In recent years, there has been growing interest in triazine derivatives as they exhibit versatile interactions with biological systems, including inhibition of kinases and other enzymes involved in cellular signaling pathways.

One of the most compelling aspects of this compound is its potential application in modulating inflammatory pathways. Emerging research indicates that certain triazine derivatives can interact with cyclooxygenase (COX) enzymes and lipoxygenase (LOX) pathways, which are central to the production of pro-inflammatory mediators. The benzofuran moiety in 6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl 1-benzofuran-2-carboxylate (CAS No. 877648-92-5) may contribute to its ability to interfere with these pathways by serving as a ligand for specific binding sites on target proteins. This has opened up avenues for exploring its therapeutic potential in conditions such as arthritis, where inflammation plays a pivotal role.

Furthermore, the methylsulfanyl group at the 3-position of the triazine ring is a key feature that influences the compound's reactivity and biological activity. This group can participate in hydrogen bonding or hydrophobic interactions with biological targets, enhancing binding affinity. The structural flexibility provided by this moiety allows for fine-tuning of the compound's pharmacokinetic properties, which is essential for developing effective drugs. Computational studies have suggested that modifications around this region can significantly alter the compound's interaction profile with biological targets, making it a valuable tool for structure-based drug design.

In vitro studies have begun to unravel the mechanism of action of 6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl 1-benzofuran-2-carboxylate (CAS No. 877648-92-5). Initial experiments have shown that it can inhibit certain enzymes involved in cell proliferation and differentiation. The triazine core interacts with ATP-binding sites on kinases, leading to reduced enzymatic activity. This has implications for its potential use in treating cancers or inflammatory diseases where kinase overactivity is a contributing factor. Additionally, the benzofuran moiety may contribute to its ability to cross cell membranes efficiently, improving bioavailability.

The synthesis of this compound presents an intriguing challenge due to its complex structure. Advanced synthetic methodologies have been employed to construct the triazine ring while introducing the necessary functional groups at specific positions. Recent advances in catalytic coupling reactions have enabled more efficient and scalable synthesis routes for derivatives like this one. These improvements are crucial for moving from laboratory-scale production to larger-scale applications in pharmaceutical research.

The growing interest in natural product-inspired scaffolds has also influenced the design of new compounds like 6-methyl-3-(methylsulfanyl)-5-oxo -4 ,5 -dihydro -1 ,2 ,4 -triazin -4 - ylmethyl 1 - benzofuran -2 -carboxylate (CAS No. 877648 -92 -5). By incorporating elements from naturally occurring molecules into synthetic structures, researchers aim to enhance bioactivity while minimizing side effects. The combination of a triazine ring with a benzofuran group mimics structures found in certain plant alkaloids known for their medicinal properties.

Future directions in research on this compound include exploring its interactions with other biological targets beyond kinases and COX/LOX enzymes. Studies are underway to investigate its potential effects on neurotransmitter systems and metabolic pathways. The ability to modulate multiple targets simultaneously could lead to synergistic therapeutic effects, making it an attractive candidate for multifaceted drug development.

The development of novel analytical techniques has also facilitated deeper insights into the behavior of this compound in biological systems. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have enabled detailed structural characterization and identification of metabolites formed after administration. These tools are essential for understanding how the compound behaves within living cells and how it is processed by the body.

In conclusion,6-methyl -3 -(methylsulfanyl ) -5 -oxo -4 ,5 -dihydro -1 ,2 ,4 -triazin -4 - ylmethyl 1 - benzofuran -2 -carboxylate (CAS No. 877648 -92 -5) represents a significant advancement in chemical biology research due to its unique structural features and promising biological activities. Its potential applications in modulating inflammatory pathways and inhibiting key enzymes make it a valuable asset in drug discovery efforts aimed at treating chronic diseases such as cancer and arthritis.